Benzofuran-2-yl(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)methanone
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Description
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of benzofuran derivatives often involves complex chemical reactions aimed at producing compounds with specific pharmacological activities. For example, Luo and Naguib (2012) described a synthetic approach for a selective CB2 receptor agonist, highlighting the compound's potential for in vivo studies and its application in the optimization process of CB2 receptor agonists (Luo & Naguib, 2012). Additionally, Karthik et al. (2021) focused on the thermal, optical, and structural studies of a novel compound, providing insights into its physical and chemical characteristics and potential applications in material science (Karthik et al., 2021).
Antimicrobial Activity
The antimicrobial properties of benzofuran derivatives have been a subject of interest. Koca et al. (2005) synthesized novel benzofuran derivatives and evaluated their antimicrobial activity against various bacterial and fungal strains, identifying compounds with significant activity against specific pathogens (Koca et al., 2005). This highlights the potential of benzofuran derivatives in developing new antimicrobial agents.
Potential for Drug Development
Several studies have explored the potential of benzofuran derivatives as candidates for drug development. For instance, Shankar et al. (2018) synthesized novel benzofuran-2-yl(phenyl)methanone analogs and evaluated their antimicrobial activity and cytotoxicity, identifying compounds with promising biological activity (Shankar et al., 2018). Furthermore, Janse van Rensburg et al. (2019) investigated methoxy substituted benzofuran derivatives for their affinity towards adenosine A1 and A2A receptors, identifying lead compounds for the development of receptor antagonists (Janse van Rensburg et al., 2019).
Properties
IUPAC Name |
1-benzofuran-2-yl-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3S/c1-25-18-6-8-19(9-7-18)27-15-16-10-12-23(13-11-16)22(24)21-14-17-4-2-3-5-20(17)26-21/h2-9,14,16H,10-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXCSSSRDMSIIPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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